Cas no 61439-68-7 (Benzoic acid, 4-[(3-phenyl-2-propenyl)amino]-)

Benzoic acid, 4-[(3-phenyl-2-propenyl)amino]- structure
61439-68-7 structure
Product Name:Benzoic acid, 4-[(3-phenyl-2-propenyl)amino]-
CAS No:61439-68-7
MF:C16H15NO2
MW:253.295804262161
CID:479408
PubChem ID:54537106
Update Time:2025-04-19

Benzoic acid, 4-[(3-phenyl-2-propenyl)amino]- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-[(3-phenyl-2-propenyl)amino]-
    • 4-(3-phenylprop-2-enylamino)benzoic acid
    • 61439-68-7
    • p-(Cinnamylamino)benzoic Acid
    • DTXSID90712049
    • 4-[(3-Phenylprop-2-en-1-yl)amino]benzoic acid
    • ZAOAYQPSQDFOCJ-UHFFFAOYSA-N
    • Inchi: 1S/C16H15NO2/c18-16(19)14-8-10-15(11-9-14)17-12-4-7-13-5-2-1-3-6-13/h1-11,17H,12H2,(H,18,19)
    • InChI Key: ZAOAYQPSQDFOCJ-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC(=CC=1)NCC=CC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 253.11035
  • Monoisotopic Mass: 253.11
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 300
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 49.3A^2
  • XLogP3: 3.6

Experimental Properties

  • PSA: 49.33
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